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Compound of Interest

Compound Name: PSN 375963

Cat. No.: B5245448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
PSN 375963 is a potent and selective synthetic agonist of the G protein-coupled receptor 119

(GPR119), a promising therapeutic target for type 2 diabetes and obesity. This technical guide

provides a comprehensive overview of PSN 375963, including its chemical properties,

mechanism of action, and the signaling pathways it modulates. Detailed experimental protocols

for key assays and a summary of its biological activity are presented to facilitate further

research and development.

Chemical Properties and Identification
PSN 375963 is a small molecule belonging to the oxadiazole class of compounds. It is

available as a free base and a hydrochloride salt, each with a distinct CAS number.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b5245448?utm_src=pdf-interest
https://www.benchchem.com/product/b5245448?utm_src=pdf-body
https://www.benchchem.com/product/b5245448?utm_src=pdf-body
https://www.benchchem.com/product/b5245448?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5245448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name
5-(4-butylcyclohexyl)-3-

(pyridin-4-yl)-1,2,4-oxadiazole
[1]

CAS Number (Free Base) 388575-52-8 [1][2]

CAS Number (HCl Salt) 1781834-82-9 [2][3]

Molecular Formula (Free Base) C17H23N3O

Molecular Weight (Free Base) 285.39 g/mol

Molecular Formula (HCl Salt) C17H24ClN3O

Molecular Weight (HCl Salt) 321.85 g/mol

Solubility Soluble in DMSO and ethanol

Mechanism of Action and Signaling Pathway
PSN 375963 acts as a potent agonist at the GPR119 receptor. GPR119 is primarily expressed

in pancreatic β-cells and intestinal enteroendocrine L-cells. Its activation is coupled to the Gαs

protein subunit, which in turn stimulates adenylyl cyclase to increase intracellular levels of

cyclic AMP (cAMP). This signaling cascade plays a crucial role in glucose homeostasis.

GPR119 Signaling Cascade
The activation of GPR119 by an agonist like PSN 375963 initiates a series of intracellular

events:

Agonist Binding: PSN 375963 binds to the GPR119 receptor.

Gαs Activation: The receptor-agonist complex facilitates the exchange of GDP for GTP on

the Gαs subunit of the heterotrimeric G protein.

Adenylyl Cyclase Activation: The activated Gαs-GTP complex binds to and activates adenylyl

cyclase.

cAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to cAMP.
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Downstream Effects: Elevated cAMP levels lead to the activation of protein kinase A (PKA)

and other cAMP-dependent signaling pathways, ultimately resulting in:

In Pancreatic β-cells: Enhanced glucose-stimulated insulin secretion (GSIS).

In Intestinal L-cells: Increased secretion of glucagon-like peptide-1 (GLP-1).

The released GLP-1 can further potentiate insulin secretion from pancreatic β-cells by binding

to its own receptor, creating a synergistic effect on glucose control.
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Start

Seed MIN6 cells in a 96-well plate

Culture to ~80% confluency

Wash cells twice with glucose-free
Krebs-Ringer Bicarbonate HEPES (KRBH) buffer

Pre-incubate for 1 hour in KRBH
with 1 mM glucose

Wash cells once with glucose-free KRBH buffer

Incubate for 1 hour with KRBH containing:
- Low glucose (e.g., 2.8 mM)

- High glucose (e.g., 16.7 mM)
- High glucose + PSN 375963

Collect supernatant

Lyse cells and measure total protein contentMeasure insulin concentration using ELISA

Normalize insulin secretion to total protein content

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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